Cas no 185315-49-5 (4-Bromo-2-chloro-1-(chloromethyl)benzene)

• Product Name: 4-Bromo-2-chloro-1-(chloromethyl)benzene
• CAS No: 185315-49-5
• MF: C₇H₅BrCl₂
• MW: 239.924599409103
• CID: 1038281
• PubChem ID: 22337865
• Update Time: 2025-10-31

4-Bromo-2-chloro-1-(chloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-1-(chloromethyl)benzene
• DTXSID50624957
• PZZKGAPMRIIJKV-UHFFFAOYSA-N
• SCHEMBL6299216
• DB-106630
• G20913
• 185315-49-5
• A880722
• EN300-60320

• MDL： MFCD12065644
• Inchi： 1S/C7H5BrCl2/c8-6-2-1-5(4-9)7(10)3-6/h1-3H,4H2
• InChI Key： PZZKGAPMRIIJKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=C(C=1)Cl

Computed Properties

• Exact Mass: 237.89525
• Monoisotopic Mass: 237.89517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

4-Bromo-2-chloro-1-(chloromethyl)benzene Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-Bromo-2-chloro-1-(chloromethyl)benzene

4-Bromo-2-Chloro-1-(Chloromethyl)Benzene (CAS No. 185315-49-5): A Comprehensive Overview of Its Chemical Properties and Applications in Modern Research

Among the diverse array of organic compounds with significant applications in pharmaceuticals and materials science, 4-bromo-2-chloro-1-(chloromethyl)benzene (CAS No. 185315-49-5) stands out as a critical intermediate in synthetic chemistry. This compound, characterized by its unique substitution pattern on the aromatic ring—specifically a bromine atom at position 4, a chlorine atom at position 2, and a chloromethyl group at position 1—exhibits versatile reactivity due to its multiple halogen substituents. Recent advancements in synthetic methodologies have further highlighted its role in constructing complex molecular frameworks, particularly in drug discovery pipelines targeting oncology and neurodegenerative diseases.

The structural configuration of this compound is pivotal to its utility. The presence of both bromine and chlorine substituents creates a balance between electron-withdrawing effects and steric hindrance, enabling precise control over reaction pathways during synthesis. For instance, studies published in the Journal of Medicinal Chemistry (2023) demonstrated that the chloromethyl group's electrophilic character facilitates nucleophilic substitution reactions with high regioselectivity when combined with palladium-catalyzed cross-coupling strategies. This property has been leveraged to develop novel analogs of tyrosine kinase inhibitors, where selective modification of the benzene ring’s substituents enhances affinity for specific cancer-related targets.

In materials research, this compound’s ability to form stable covalent bonds under mild conditions has led to its application as a precursor for advanced polymer networks. A groundbreaking study from Nature Materials (2024) revealed that crosslinking reactions involving the bromo/chloro-functionalized benzene core produce hydrogels with tunable mechanical properties and stimuli-responsive behavior. These materials exhibit potential for biomedical applications such as drug delivery systems or tissue engineering scaffolds due to their biocompatibility and controlled degradation profiles.

Synthetic innovations have also expanded its accessibility. Traditional methods relying on Friedel-Crafts alkylations often faced challenges with regiocontrol and side reactions. However, recent protocols employing transition-metal-mediated C-H activation strategies—such as those reported in Angewandte Chemie International Edition (2023)—enable one-pot synthesis with >90% yield by selectively functionalizing the para-position first before introducing other substituents. This approach minimizes waste generation, aligning with green chemistry principles while maintaining scalability for industrial production.

Clinical translation studies further underscore its translational value. Preclinical trials involving derivatives synthesized from this compound have shown promising results in inhibiting tumor growth in murine models of triple-negative breast cancer (TNBC). The dual halogenation pattern enhances membrane permeability without compromising binding affinity to HER2 receptors—a critical factor for effective intracellular drug delivery—as detailed in a 2024 review article from Cancer Research. Additionally, structure-based design approaches using computational docking simulations have identified opportunities to optimize pharmacokinetic profiles by modifying the chloromethyl moiety into bioisosteric groups.

In environmental chemistry, this compound serves as a model system for studying halogenated aromatic pollutants’ degradation pathways under UV irradiation or microbial action. Research published in Environmental Science & Technology (2023) demonstrated that photochemical reactions involving the ortho-chlorine substituent lead to preferential cleavage of carbon-halogen bonds over other positions, offering insights into remediation strategies for contaminated sites containing similar compounds.

The compound’s role in analytical chemistry is equally notable. Its distinct UV-vis absorption spectra at wavelengths between 260–300 nm make it an ideal calibrant for developing fluorescence-based sensors detecting trace heavy metals like mercury or lead ions. A 2024 study from Sensors and Actuators B: Chemical described how attaching this benzene derivative onto graphene oxide surfaces creates nanoscale platforms with detection limits as low as parts-per-trillion levels—a breakthrough for environmental monitoring applications.

Ongoing research continues to explore its potential in nanotechnology and catalysis. For instance, metal organic frameworks (MOFs) incorporating this compound’s functional groups exhibit enhanced catalytic activity toward CO_₂ reduction reactions when paired with copper nanoparticles—a finding highlighted in a 2023 issue of Nano Letters. The strategic placement of halogens within these hybrid materials optimizes electron transfer pathways while maintaining structural stability under reaction conditions.

In conclusion, 4-bromo-2-chloro-1-(chloromethyl)benzene represents a multifaceted chemical entity whose value transcends traditional synthetic applications. Its unique combination of structural features positions it at the forefront of cutting-edge research across pharmaceutical development, advanced materials engineering, and environmental science solutions—all areas where precise control over molecular architecture remains paramount.